Cas no 898787-62-7 (3-(4-Chlorophenyl)-2'-methoxypropiophenone)
3-(4-Chlorophenyl)-2'-methoxypropiophenone is a high-purity organic compound featuring a chlorophenyl and methoxy-substituted propiophenone structure. This compound is widely utilized as a key intermediate in pharmaceutical synthesis and fine chemical research. Its well-defined molecular architecture, characterized by the 4-chlorophenyl and 2'-methoxy groups, enhances its reactivity and selectivity in various coupling and functionalization reactions. The compound exhibits excellent stability under standard conditions, making it suitable for diverse synthetic applications. Its consistent quality and reliable performance make it a preferred choice for researchers in medicinal chemistry and material science. The product is typically supplied with detailed analytical data, including NMR and HPLC purity reports, ensuring reproducibility in experimental workflows.
898787-62-7 structure
Product Name:3-(4-Chlorophenyl)-2'-methoxypropiophenone
CAS No:898787-62-7
MF:C16H15ClO2
MW:274.742103815079
CID:870613
PubChem ID:24726070
Update Time:2025-07-02
3-(4-Chlorophenyl)-2'-methoxypropiophenone Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-chlorophenyl)-1-(2-methoxyphenyl)propan-1-one
- 3-(4-CHLOROPHENYL)-2'-METHOXYPROPIOPHENONE
- 898787-62-7
- MFCD03843455
- AKOS016021848
- DTXSID00644463
- 3-(4-Chlorophenyl)-2'-methoxypropiophenone
-
- MDL： MFCD03843455
- Inchi： 1S/C16H15ClO2/c1-19-16-5-3-2-4-14(16)15(18)11-8-12-6-9-13(17)10-7-12/h2-7,9-10H,8,11H2,1H3
- InChI Key： WZZDQRGZXPOCNR-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)CCC(C1C=CC=CC=1OC)=O
Computed Properties
- Exact Mass: 274.07600
- Monoisotopic Mass: 274.0760574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.173
- Boiling Point: 414°C at 760 mmHg
- Flash Point: 163.5°C
- Refractive Index: 1.571
- PSA: 26.30000
- LogP: 4.16410
3-(4-Chlorophenyl)-2'-methoxypropiophenone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
3-(4-Chlorophenyl)-2'-methoxypropiophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C099875-250mg |
3-(4-Chlorophenyl)-2'-methoxypropiophenone |
898787-62-7 | 250mg |
$ 440.00 | 2022-06-06 | ||
| TRC | C099875-500mg |
3-(4-Chlorophenyl)-2'-methoxypropiophenone |
898787-62-7 | 500mg |
$ 735.00 | 2022-06-06 | ||
| Fluorochem | 206204-1g |
3-(4-chlorophenyl)-2'-methoxypropiophenone |
898787-62-7 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| Fluorochem | 206204-2g |
3-(4-chlorophenyl)-2'-methoxypropiophenone |
898787-62-7 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 206204-5g |
3-(4-chlorophenyl)-2'-methoxypropiophenone |
898787-62-7 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| A2B Chem LLC | AH91276-1g |
3-(4-Chlorophenyl)-2'-methoxypropiophenone |
898787-62-7 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH91276-2g |
3-(4-Chlorophenyl)-2'-methoxypropiophenone |
898787-62-7 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH91276-5g |
3-(4-Chlorophenyl)-2'-methoxypropiophenone |
898787-62-7 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1782772-1g |
3-(4-Chlorophenyl)-2'-methoxypropiophenone |
898787-62-7 | 98% | 1g |
￥23562.00 | 2024-04-26 | |
| Ambeed | A390988-1g |
3-(4-Chlorophenyl)-2'-methoxypropiophenone |
898787-62-7 | 95+% | 1g |
$437.0 | 2025-04-15 |
3-(4-Chlorophenyl)-2'-methoxypropiophenone Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
898787-62-7 (3-(4-Chlorophenyl)-2'-methoxypropiophenone) Related Products
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